Cas no 1369045-47-5 (5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1369045-47-5
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 6220619
• PubChem ID: 136320658
• Update Time: 2025-05-20

5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 1369045-47-5
• EN300-1850252

• Inchi： 1S/C13H11N3O2/c1-16-12(10(7-15-16)13(17)18)9-6-14-11-5-3-2-4-8(9)11/h2-7,14H,1H3,(H,17,18)
• InChI Key： SJMCXOVLFKDFSH-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.9Ų

Additional information on 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Research Brief on 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1369045-47-5): Recent Advances and Applications

The compound 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1369045-47-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid as a scaffold for designing novel small-molecule inhibitors. Its indole and pyrazole moieties are known to interact with various biological targets, including kinases and GPCRs, making it a promising candidate for the development of anticancer and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinase pathways involved in tumor proliferation.

In terms of synthetic approaches, advancements have been made in optimizing the yield and purity of 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid. A recent patent (WO2023056789) describes a novel catalytic method that reduces byproducts and improves scalability, which is critical for industrial applications. Additionally, computational studies have provided insights into its binding modes, aiding in the rational design of derivatives with enhanced potency and selectivity.

Pharmacological evaluations have revealed that this compound exhibits favorable pharmacokinetic properties, including moderate bioavailability and low toxicity profiles in preclinical models. Researchers are now exploring its potential in combination therapies, particularly in oncology, where synergistic effects with existing chemotherapeutic agents have been observed. These findings underscore its translational potential and warrant further clinical investigation.

In conclusion, 5-(1H-indol-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications, from target identification to drug development, highlight its significance in advancing precision medicine. Future research should focus on elucidating its mechanisms of action and expanding its therapeutic repertoire through structural modifications.